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Compound of Interest

Compound Name: 1,2,3-Trimethylbenzene

Cat. No.: B7769561 Get Quote

For researchers, scientists, and drug development professionals, the choice of a solvent is a

critical decision that can significantly impact reaction kinetics, product purity, and process

efficiency. Among the vast array of available solvents, the isomers of trimethylbenzene—1,2,3-
trimethylbenzene (hemimellitene), 1,2,4-trimethylbenzene (pseudocumene), and 1,3,5-

trimethylbenzene (mesitylene)—offer a unique set of properties that make them valuable in

various applications, from organic synthesis to polymer chemistry. This guide provides an

objective comparison of the solvent properties of these three isomers, supported by

experimental data, to aid in the selection of the most suitable candidate for specific research

and development needs.

Physicochemical Properties: A Tabular Comparison
The fundamental physical and chemical properties of a solvent dictate its behavior in a given

application. The following tables summarize the key quantitative data for the three

trimethylbenzene isomers, allowing for a straightforward comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7769561?utm_src=pdf-interest
https://www.benchchem.com/product/b7769561?utm_src=pdf-body
https://www.benchchem.com/product/b7769561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
1,2,3-
Trimethylbenzene
(Hemimellitene)

1,2,4-
Trimethylbenzene
(Pseudocumene)

1,3,5-
Trimethylbenzene
(Mesitylene)

CAS Number 526-73-8 95-63-6 108-67-8

Molecular Formula C₉H₁₂ C₉H₁₂ C₉H₁₂

Molecular Weight 120.19 g/mol 120.19 g/mol 120.19 g/mol

Boiling Point 176.1 °C[1] 169-171 °C[2] 164.7 °C[3]

Melting Point -25.4 °C[1][4] -43.8 °C[2][3] -44.8 °C[3]

Density (at 20°C) 0.894 g/mL[3] 0.876 g/mL[2][5] 0.864 g/mL[3]

Flash Point 51 °C[4] 44 °C 50 °C

Water Solubility 57.2 mg/L (25 °C) 50 mg/L (25 °C) 23.3 mg/L (25 °C)

Solvent Property
1,2,3-
Trimethylbenzene
(Hemimellitene)

1,2,4-
Trimethylbenzene
(Pseudocumene)

1,3,5-
Trimethylbenzene
(Mesitylene)

Viscosity (at 25°C) ~0.9 mPa·s ~0.8 mPa·s ~0.7 mPa·s

Surface Tension (at

20°C)
~30 mN/m 29.71 dyn/cm[4] 28.8 mN/m[6]

Dielectric Constant (at

20°C)
~2.4 ~2.4 2.27[5]

Hansen Solubility Parameters (HSP)
Hansen Solubility Parameters are a powerful tool for predicting the solubility of a substance in

a given solvent. They are based on the principle that "like dissolves like" and are divided into

three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).
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Hansen Solubility
Parameter

1,2,3-
Trimethylbenzene
(Hemimellitene)

1,2,4-
Trimethylbenzene
(Pseudocumene)

1,3,5-
Trimethylbenzene
(Mesitylene)

δD (Dispersion) 18.2 MPa⁰·⁵ 18.0 MPa⁰·⁵ 18.0 MPa⁰·⁵

δP (Polar) 0.8 MPa⁰·⁵ 1.0 MPa⁰·⁵ 0.6 MPa⁰·⁵

δH (Hydrogen

Bonding)
1.6 MPa⁰·⁵ 1.4 MPa⁰·⁵ 1.0 MPa⁰·⁵

Total Hildebrand (δT) 18.3 MPa⁰·⁵ 18.1 MPa⁰·⁵ 18.0 MPa⁰·⁵

Note: The Hansen Solubility Parameters presented here are compiled from various sources

and may have slight variations depending on the determination method.

Experimental Protocols for Key Solvent Properties
The data presented in this guide are determined through standardized experimental protocols.

Below are summaries of the methodologies for key solvent property measurements, primarily

based on ASTM International standards.

Density
The density of the trimethylbenzene isomers can be determined using ASTM D3505: Standard

Test Method for Density or Relative Density of Pure Liquid Chemicals.[1][5][7][8] This method

involves the use of a hydrometer or a pycnometer. A hydrometer is a calibrated instrument that

is floated in the liquid, and the density is read directly from the scale at the point where the

liquid surface meets the stem. A pycnometer is a flask with a precise volume. The pycnometer

is weighed empty, then filled with the solvent and weighed again. The density is calculated by

dividing the mass of the solvent by its volume.

Viscosity
The kinematic viscosity of the trimethylbenzene isomers is typically measured following ASTM

D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.[6][9]

[10][11] This method utilizes a calibrated glass capillary viscometer. A specific volume of the

solvent is drawn into the viscometer, and the time it takes for the liquid to flow between two
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marked points under gravity is measured. The kinematic viscosity is then calculated by

multiplying the flow time by the calibration constant of the viscometer.

Surface Tension
The surface tension of the trimethylbenzene isomers can be determined using ASTM D971:

Standard Test Method for Interfacial Tension of Oil Against Water by the Ring Method.[2][12]

[13][14][15] While originally designed for interfacial tension, this method can be adapted for

surface tension measurements. A platinum ring is submerged in the liquid and then slowly

pulled through the surface. The force required to detach the ring from the surface is measured

and used to calculate the surface tension.

Dielectric Constant
The dielectric constant of the trimethylbenzene isomers is measured according to ASTM D924:

Standard Test Method for Dissipation Factor (or Power Factor) and Relative Permittivity

(Dielectric Constant) of Electrical Insulating Liquids.[4][16][17][18][19] This method involves

placing the liquid in a test cell between two electrodes, which form a capacitor. The capacitance

of the cell with the liquid is measured and compared to the capacitance of the empty cell. The

ratio of these two capacitances gives the dielectric constant of the liquid.

Hansen Solubility Parameters (HSP)
The experimental determination of Hansen Solubility Parameters is a more involved process. A

common method involves solubility or swelling tests. The material of interest (e.g., a polymer) is

exposed to a series of solvents with known HSPs. The degree of solubility or swelling is

observed and scored. A "good" solvent is one that dissolves or significantly swells the material.

By plotting the "good" and "bad" solvents in the three-dimensional Hansen space (δD, δP, δH),

a solubility sphere can be determined. The center of this sphere represents the Hansen

Solubility Parameters of the material being tested.

Logical Workflow for Solvent Selection
The selection of the appropriate trimethylbenzene isomer as a solvent depends on the specific

requirements of the application. The following diagram illustrates a logical workflow to guide

this decision-making process.
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A logical workflow for selecting a trimethylbenzene isomer as a solvent.

Conclusion
The three isomers of trimethylbenzene offer a range of solvent properties that can be

strategically employed in various scientific and industrial applications. 1,2,3-trimethylbenzene,

with its higher boiling point and slightly higher polarity, may be suitable for reactions requiring

elevated temperatures. 1,3,5-trimethylbenzene (mesitylene), being the most symmetrical and

least polar, is often a good choice for nonpolar solutes and applications where a lower boiling
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point is desired. 1,2,4-trimethylbenzene (pseudocumene) presents a balance of properties

between the other two isomers. By carefully considering the quantitative data and the logical

workflow presented in this guide, researchers and professionals can make an informed

decision on the optimal trimethylbenzene isomer for their specific needs, thereby enhancing the

success and efficiency of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.hvtechnologies.com/dissipation-factor-or-power-factor-and-specific-resistivity-testing-of-insulating-oils/
https://matestlabs.com/test-standards/astm-d924/
https://www.benchchem.com/product/b7769561#comparative-analysis-of-the-solvent-properties-of-trimethylbenzene-isomers
https://www.benchchem.com/product/b7769561#comparative-analysis-of-the-solvent-properties-of-trimethylbenzene-isomers
https://www.benchchem.com/product/b7769561#comparative-analysis-of-the-solvent-properties-of-trimethylbenzene-isomers
https://www.benchchem.com/product/b7769561#comparative-analysis-of-the-solvent-properties-of-trimethylbenzene-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

